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Compound of Interest

Compound Name: Isoamyl benzoate

Cat. No.: B7771434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for isoamyl
benzoate, a common fragrance and flavoring agent also utilized as a solvent and plasticizer in

various industrial and research applications.[1] Adherence to these guidelines is crucial for

maintaining a safe laboratory and manufacturing environment.

Chemical and Physical Properties
Understanding the fundamental properties of isoamyl benzoate is the first step in ensuring its

safe handling.
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Property Value Reference

Synonyms
Isopentyl benzoate, 3-

Methylbutyl benzoate
[1][2][3]

CAS Number 94-46-2 [1][2][3][4]

Molecular Formula C12H16O2 [1][2][3]

Molecular Weight 192.25 g/mol [1][3][4][5]

Appearance Colorless to pale yellow liquid [1][5]

Odor Fruity, sweet, banana-like [5][6][7]

Boiling Point 260-262 °C [5][6][7]

Flash Point 100 °C (212 °F) - Closed Cup [8]

Density 0.99 g/mL at 25 °C [1][6][7]

Solubility
Insoluble in water; soluble in

alcohol and organic solvents.
[5][6][7]

Toxicological Data
While isoamyl benzoate is considered to have low toxicity, it is essential to be aware of its

potential health effects.[1]

Metric Value Species Reference

Acute Oral LD50 6.33 g/kg Rat [6]

Acute Dermal LD50 > 5 g/kg Rabbit [6]

Health Effects:

Skin Contact: May cause mild skin irritation.[5][8] Prolonged exposure could lead to

dermatitis or sensitization.[5]

Eye Contact: May cause eye irritation.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemimpex.com/products/34406
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=10845
https://pubchem.ncbi.nlm.nih.gov/compound/Isopentyl-benzoate
https://www.chemimpex.com/products/34406
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=10845
https://pubchem.ncbi.nlm.nih.gov/compound/Isopentyl-benzoate
https://www.sigmaaldrich.com/US/en/product/aldrich/w205818
https://www.chemimpex.com/products/34406
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=10845
https://pubchem.ncbi.nlm.nih.gov/compound/Isopentyl-benzoate
https://www.chemimpex.com/products/34406
https://pubchem.ncbi.nlm.nih.gov/compound/Isopentyl-benzoate
https://www.sigmaaldrich.com/US/en/product/aldrich/w205818
https://www.chemicalbull.com/images/product/MSDS-1758754670.pdf
https://www.chemimpex.com/products/34406
https://www.chemicalbull.com/images/product/MSDS-1758754670.pdf
https://www.chemicalbull.com/images/product/MSDS-1758754670.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5688014.htm
https://www.odowell.com/isoamyl-benzoate.html
https://www.chemicalbull.com/images/product/MSDS-1758754670.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5688014.htm
https://www.odowell.com/isoamyl-benzoate.html
https://www.vigon.com/product/isoamyl-benzoate/?doc=MSDS/502085_vigon_sds_us_english.pdf&namee=IsoamylBenzoateSDS
https://www.chemimpex.com/products/34406
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5688014.htm
https://www.odowell.com/isoamyl-benzoate.html
https://www.chemicalbull.com/images/product/MSDS-1758754670.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5688014.htm
https://www.odowell.com/isoamyl-benzoate.html
https://www.benchchem.com/product/b7771434?utm_src=pdf-body
https://www.chemimpex.com/products/34406
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5688014.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5688014.htm
https://www.chemicalbull.com/images/product/MSDS-1758754670.pdf
https://www.vigon.com/product/isoamyl-benzoate/?doc=MSDS/502085_vigon_sds_us_english.pdf&namee=IsoamylBenzoateSDS
https://www.chemicalbull.com/images/product/MSDS-1758754670.pdf
https://www.chemicalbull.com/images/product/MSDS-1758754670.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: May cause respiratory irritation.[5]

Ingestion: May be harmful if swallowed.[8]

Handling and Storage Precautions
Proper handling and storage are paramount to prevent accidents and exposure.

Handling:

Work in a well-ventilated area.[5][9]

Avoid contact with skin and eyes.[2][5][9]

Wear appropriate personal protective equipment (see Section 4).[5]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Wash hands thoroughly after handling.[9]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[9][10][11]

Storage:

Store in a cool, dry, well-ventilated place.[5][9]

Keep containers tightly closed when not in use.[5][12]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[5][9]

Protect from light and heat.[5]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling isoamyl benzoate:
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Protection Type Specification Reference

Eye/Face Protection
Safety glasses with side

shields or goggles.
[5][13]

Skin Protection

Chemical-resistant gloves

(e.g., neoprene) and a lab

coat.

[2][5][13]

Respiratory Protection

Use a properly fitted, air-

purifying or air-fed respirator if

ventilation is inadequate or

exposure limits are exceeded.

[2][5]

Emergency Procedures
In the event of an emergency, follow these procedures.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[2][5][9]

Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap

and water.[5][9] Seek medical attention if irritation develops.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[2][9] Remove contact lenses if present and easy to do.

[2] Get immediate medical attention.[9]

Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[2] Call a poison control

center or doctor immediately for treatment advice.[2][8]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO2).[2][5][12]
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Unsuitable Extinguishing Media: Do not use a direct stream of water as it may spread the

fire.[2][8]

Specific Hazards: Hazardous decomposition products include carbon oxides.[5]

Accidental Release Measures:

Personal Precautions: Evacuate unnecessary personnel.[13] Wear appropriate PPE.[2][5]

[10] Ensure adequate ventilation.[2][12]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[2]

[5][9]

Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as

sand, earth, or vermiculite.[2][5][13] Collect the absorbed material into a suitable container

for disposal.[5][13] Wash the spill area with soap and water.[9]

Experimental Protocol: Small-Scale Spill Cleanup
This protocol details the steps for cleaning up a small spill (less than 100 mL) of isoamyl
benzoate in a laboratory setting.

Immediate Actions:

Alert personnel in the immediate area of the spill.

Ensure the area is well-ventilated. If necessary, open sashes or turn on local exhaust

ventilation.

Retrieve the chemical spill kit.

Donning PPE:

Put on safety goggles.

Wear chemical-resistant gloves.

Don a lab coat.
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Containment:

If the spill is spreading, create a dike around the spill using an absorbent material from the

spill kit (e.g., absorbent pads or sand).

Absorption:

Gently cover the spill with an absorbent material.

Allow the material to fully absorb the liquid.

Cleanup:

Using a scoop or dustpan, carefully collect the saturated absorbent material.

Place the material into a designated chemical waste bag or container.

Decontamination:

Wipe the spill area with a cloth or paper towels soaked in a mild soap and water solution.

Wipe the area again with a clean, wet cloth or paper towels.

Finally, wipe the area dry.

Disposal:

Seal the chemical waste bag or container.

Label the container clearly with the contents ("Isoamyl Benzoate Spill Debris").

Dispose of the waste according to your institution's hazardous waste disposal procedures.

Post-Cleanup:

Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water.
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Restock the chemical spill kit.

Visual Workflow: Chemical Spill Response
The following diagram illustrates the logical workflow for responding to a chemical spill.
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Chemical Spill Occurs

Assess the Situation
(Identify substance, quantity, and immediate risks)

Evacuate Immediate Area

Alert Supervisor and
Emergency Services (if necessary)

Don Appropriate PPE

Contain the Spill

Clean Up the Spill
(Using appropriate materials and procedures)

Decontaminate the Area

Dispose of Waste Properly

Document the Incident

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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